Cas no 19813-91-3 (Ethanethioic acid, S-[1,1'-biphenyl]-4-yl ester)

• Product Name: Ethanethioic acid, S-[1,1'-biphenyl]-4-yl ester
• CAS No: 19813-91-3
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 2840002
• PubChem ID: 53814431
• Update Time: 2024-03-01

Ethanethioic acid, S-[1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[1,1'-biphenyl]-4-yl ester

• Inchi： 1S/C14H12OS/c1-11(15)16-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： WAORWYCFAUQMPU-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(C2=CC=CC=C2)C=C1)(=O)C

Computed Properties

• Exact Mass: 228.06088618g/mol
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives